Cas no 1502994-89-9 (4-(2-Hydroxyethyl)oxane-4-carboxylic acid)

4-(2-Hydroxyethyl)oxane-4-carboxylic acid structure
1502994-89-9 structure
Product Name:4-(2-Hydroxyethyl)oxane-4-carboxylic acid
CAS No:1502994-89-9
MF:C8H14O4
MW:174.194363117218
CID:5746776
PubChem ID:79426355
Update Time:2023-11-11

4-(2-Hydroxyethyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS017980653
    • EN300-1237919
    • 1502994-89-9
    • 4-(2-hydroxyethyl)oxane-4-carboxylic acid
    • 4-(2-hydroxyethyl)oxane-4-carboxylicacid
    • 2H-Pyran-4-carboxylic acid, tetrahydro-4-(2-hydroxyethyl)-
    • 4-(2-Hydroxyethyl)oxane-4-carboxylic acid
    • Inchi: 1S/C8H14O4/c9-4-1-8(7(10)11)2-5-12-6-3-8/h9H,1-6H2,(H,10,11)
    • InChI Key: GXEKGOKUJKPSTG-UHFFFAOYSA-N
    • SMILES: O1CCC(C(=O)O)(CCO)CC1

Computed Properties

  • Exact Mass: 174.08920892g/mol
  • Monoisotopic Mass: 174.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1?+-.0.06 g/cm3(Predicted)
  • Boiling Point: 344.7±27.0 °C(Predicted)
  • pka: 4.25±0.20(Predicted)

4-(2-Hydroxyethyl)oxane-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$1070.0 2023-06-08
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Enamine
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